Cas no 1534188-10-7 (2-cyclopropyl-6-thiomorpholinopyrimidin-4-amine)

• Product Name: 2-cyclopropyl-6-thiomorpholinopyrimidin-4-amine
• CAS No: 1534188-10-7
• MF: C₁₁H₁₆N₄S
• MW: 236.336540222168
• CID: 5578709
• Update Time: 2025-05-21

2-cyclopropyl-6-thiomorpholinopyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-cyclopropyl-6-(4-thiomorpholinyl)-
• 2-cyclopropyl-6-thiomorpholinopyrimidin-4-amine

• Inchi： 1S/C11H16N4S/c12-9-7-10(15-3-5-16-6-4-15)14-11(13-9)8-1-2-8/h7-8H,1-6H2,(H2,12,13,14)
• InChI Key： OXOVMJAUFPOBBG-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(N2CCSCC2)=CC(N)=N1

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 476.8±45.0 °C(Predicted)
• pka: 7.31±0.10(Predicted)

Additional information on 2-cyclopropyl-6-thiomorpholinopyrimidin-4-amine

Comprehensive Overview of 2-Cyclopropyl-6-Thiomorpholinopyrimidin-4-Amine (CAS No. 1534188-10-7)

2-Cyclopropyl-6-thiomorpholinopyrimidin-4-amine (CAS No. 1534188-10-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles widely recognized for their role in drug discovery and development. Its molecular structure incorporates a cyclopropyl group and a thiomorpholine moiety, which contribute to its distinct physicochemical properties and reactivity.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine and personalized therapies. Researchers have explored 2-cyclopropyl-6-thiomorpholinopyrimidin-4-amine as a potential scaffold for designing selective enzyme inhibitors, particularly in oncology and inflammation-related pathways. Its thiomorpholine component, known for enhancing solubility and metabolic stability, makes it a promising candidate for optimizing drug-like properties.

The synthesis of CAS No. 1534188-10-7 typically involves multi-step organic reactions, including cyclocondensation and nucleophilic substitution strategies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm its purity and structural integrity. These methods align with the growing emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing, ensuring reproducibility and compliance with regulatory standards.

From an industrial perspective, 2-cyclopropyl-6-thiomorpholinopyrimidin-4-amine is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have been applied to reduce waste and improve the environmental footprint of its production. This aligns with global trends toward eco-friendly chemical synthesis, a topic frequently searched by professionals in the field.

In addition to its pharmaceutical applications, this compound has been investigated for its potential in agrochemical formulations. The pyrimidine core is a common motif in herbicides and fungicides, and modifications to its structure can yield compounds with enhanced efficacy against resistant strains. This has become increasingly relevant as the agriculture sector seeks solutions to pest resistance and crop yield optimization.

For researchers and suppliers, CAS No. 1534188-10-7 is often associated with queries about structure-activity relationships (SAR) and patent landscapes. Recent publications highlight its role in fragment-based drug design, a strategy gaining traction in early-stage drug discovery. Furthermore, its commercial availability through specialty chemical vendors has made it accessible for high-throughput screening and lead optimization studies.

In summary, 2-cyclopropyl-6-thiomorpholinopyrimidin-4-amine represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to drug discovery, sustainable chemistry, and agrochemical innovation ensures its continued prominence in scientific literature and commercial pipelines.